Cas no 1872506-94-9 (2-(1-Methyl-1H-imidazol-4-yl)cyclopentan-1-ol)

• Product Name: 2-(1-Methyl-1H-imidazol-4-yl)cyclopentan-1-ol
• CAS No: 1872506-94-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5708252
• PubChem ID: 130509299
• Update Time: 2025-10-20

2-(1-Methyl-1H-imidazol-4-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1872506-94-9
• EN300-1634955
• 2-(1-Methyl-1H-imidazol-4-yl)cyclopentan-1-ol

• Inchi： 1S/C9H14N2O/c1-11-5-8(10-6-11)7-3-2-4-9(7)12/h5-7,9,12H,2-4H2,1H3
• InChI Key： VYFKUVWSAFTDNN-UHFFFAOYSA-N
• SMILES： OC1CCCC1C1=CN(C)C=N1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1-Methyl-1H-imidazol-4-yl)cyclopentan-1-ol

Comprehensive Overview of 2-(1-Methyl-1H-imidazol-4-yl)cyclopentan-1-ol (CAS No. 1872506-94-9)

2-(1-Methyl-1H-imidazol-4-yl)cyclopentan-1-ol is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. With its CAS number 1872506-94-9, this molecule is characterized by the presence of a cyclopentanol moiety linked to a 1-methyl-1H-imidazole ring. This combination of functional groups makes it a versatile intermediate for the development of novel pharmaceuticals and bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for heterocyclic compounds in drug discovery.

The compound's imidazole core is a well-known pharmacophore, often associated with biological activity. This has led to increased searches for "imidazole derivatives in drug development" and "cyclopentanol-based therapeutics." Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with trends in personalized medicine and small-molecule therapeutics. Its synthetic accessibility also makes it a candidate for high-throughput screening libraries, a hot topic in AI-driven drug discovery.

From a synthetic perspective, 2-(1-Methyl-1H-imidazol-4-yl)cyclopentan-1-ol can be prepared via multistep organic reactions, including cyclization and functional group transformations. Its chiral center at the cyclopentanol position opens avenues for stereoselective synthesis, a key focus area for researchers optimizing drug efficacy and safety profiles. The compound's logP and hydrogen-bonding capacity further contribute to its pharmacokinetic optimization potential, addressing frequent queries like "how to improve drug solubility" in pharmaceutical forums.

In material science, derivatives of this compound have been explored for coordination chemistry and ligand design, particularly in catalysis. Its imidazole nitrogen atoms can act as donors, making it relevant for "metal-organic frameworks (MOFs)"—a trending topic in sustainable chemistry. Environmental scientists are also investigating its biodegradability, responding to searches for "green chemistry alternatives."

Analytical characterization of CAS 1872506-94-9 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques are critical for ensuring batch consistency, a priority for industries adhering to Good Manufacturing Practices (GMP). The compound's stability under various pH conditions is another area of interest, as evidenced by searches for "pH-dependent compound degradation."

Future research directions may explore its role in neurological targets or anti-inflammatory pathways, given the structural similarity to known bioactive molecules. With the rise of computational chemistry, molecular docking studies could predict its interactions with proteins, addressing popular questions like "how to predict drug-target binding." As the scientific community prioritizes fragment-based drug design, this compound's modular structure positions it as a valuable building block.